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Introduction
In the landscape of modern chemical research and pharmaceutical development, the precise

identification and characterization of molecular entities are paramount. Small organic

molecules, such as 3-(2-Hydroxyethoxy)phenol, often serve as critical building blocks or lead

compounds in the synthesis of complex chemical matter and active pharmaceutical ingredients

(APIs). The utility of such a compound is intrinsically linked to our ability to define its structure,

understand its physicochemical properties, and develop robust methods for its synthesis and

analysis.

This guide provides an in-depth technical overview of 3-(2-Hydroxyethoxy)phenol, a
difunctional aromatic compound featuring both a phenolic hydroxyl group and a primary alcohol

connected via an ether linkage. We will move beyond a simple data sheet to explore the

foundational chemical identifiers—SMILES and InChIKey—explaining their derivation and

significance in cheminformatics. Furthermore, this document details a plausible synthetic

pathway, analytical validation protocols, potential research applications, and essential safety
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considerations, offering a holistic resource for researchers, chemists, and professionals in the

field of drug development.

Chemical Identity and Molecular Structure
The unambiguous identification of a chemical compound is the bedrock of reproducible

science. For 3-(2-Hydroxyethoxy)phenol, several standardized identifiers are used globally to

represent its molecular structure in both human-readable and machine-readable formats.

Key Identifiers
The fundamental identifiers for 3-(2-Hydroxyethoxy)phenol are summarized below, sourced

from comprehensive databases such as PubChem and the U.S. Environmental Protection

Agency (EPA).[1][2]

Identifier Value Source

IUPAC Name 3-(2-Hydroxyethoxy)phenol U.S. EPA[2]

CAS Number 49650-88-6 U.S. EPA[2]

Molecular Formula C₈H₁₀O₃ PubChem[1]

Molecular Weight 154.17 g/mol U.S. EPA[2]

SMILES C1=CC(=CC(=C1)OCCO)O PubChem[1]

InChI

InChI=1S/C8H10O3/c9-4-5-11-

8-3-1-2-7(10)6-8/h1-3,6,9-

10H,4-5H2

PubChem[1]

InChIKey
KKOWMCYVIXBCGE-

UHFFFAOYSA-N
PubChem[1]

Understanding SMILES and InChI
SMILES (Simplified Molecular-Input Line-Entry System) and InChI (International Chemical

Identifier) are line notations that encode a molecule's structure.
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SMILES: Represents the molecular graph as a string of characters. For 3-(2-
Hydroxyethoxy)phenol, C1=CC(=CC(=C1)OCCO)O, the notation describes a benzene ring

(C1=CC=CC=C1) with two substituents: an ethylene glycol ether (OCCO) and a hydroxyl

group (O). The parentheses denote branching from the aromatic ring.

InChIKey: A fixed-length (27-character) hash of the full InChI string.[3] The InChIKey,

KKOWMCYVIXBCGE-UHFFFAOYSA-N, serves as a unique digital fingerprint for the

molecule, ideal for database indexing and web searches without ambiguity.[1]

The relationship between the 2D structure and these key identifiers is crucial for

cheminformatics, enabling efficient database searching, substructure analysis, and property

prediction.

Molecular Structure
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Caption: Derivation of chemical identifiers from the molecular structure.

Physicochemical Properties
The physical and chemical properties of 3-(2-Hydroxyethoxy)phenol dictate its behavior in

various experimental settings, from reaction conditions to biological assays.
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Property Value Notes and Source

Monoisotopic Mass 154.06299 Da
Predicted value from mass

spectrometry data.[1]

XlogP (predicted) 0.9

A measure of lipophilicity;

indicates moderate water

solubility.[1]

Hydrogen Bond Donors 2
From the two hydroxyl (-OH)

groups.

Hydrogen Bond Acceptors 3 From the three oxygen atoms.

Boiling Point (Predicted) 300.7 °C at 760 mmHg

Guidechem, for the isomeric 2-

(2-hydroxyethoxy)phenol,

suggests a similar range.[4]

Melting Point 87-88 °C

Value for the isomeric 4-(2-

hydroxyethoxy)phenol; the 3-

isomer is expected to have a

similar melting point.[5]

Synthesis and Purification Protocol
While numerous methods exist for synthesizing phenols and their derivatives, a common and

reliable approach for preparing 3-(2-Hydroxyethoxy)phenol is the Williamson ether synthesis,

starting from resorcinol (1,3-dihydroxybenzene).[6]

Synthetic Rationale
The strategy involves the selective mono-alkylation of resorcinol. Using a slight excess of

resorcinol and carefully controlling the stoichiometry of the base and alkylating agent can favor

the formation of the mono-substituted product over the di-substituted byproduct. 2-

Bromoethanol is chosen as the alkylating agent for its commercial availability and appropriate

reactivity. A polar aprotic solvent like DMF facilitates the SN2 reaction.

Step-by-Step Synthesis Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/152273
https://pubchemlite.lcsb.uni.lu/e/compound/152273
https://wap.guidechem.com/dictionary/en/4792-78-3.html
https://www.evitachem.com/product/evt-1603726
https://www.benchchem.com/product/b041959/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-2-hydroxyethoxy-phenol-structure-properties-and-applications
https://www.organic-chemistry.org/synthesis/C1O/phenols.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add resorcinol (1.1 g, 10 mmol) and anhydrous potassium carbonate (1.52

g, 11 mmol).

Solvent Addition: Add 50 mL of anhydrous N,N-dimethylformamide (DMF) to the flask.

Alkylation: While stirring vigorously, add 2-bromoethanol (0.71 mL, 10 mmol) dropwise to the

suspension at room temperature.

Reaction: Heat the reaction mixture to 80°C and maintain for 12-16 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate

and hexanes.

Workup: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts. Dilute the filtrate with 100 mL of water and extract with ethyl

acetate (3 x 50 mL).

Purification: Combine the organic layers, wash with brine (2 x 30 mL), and dry over

anhydrous sodium sulfate. Concentrate the solution under reduced pressure to yield the

crude product.

Chromatography: Purify the crude residue by column chromatography on silica gel, eluting

with a gradient of ethyl acetate in hexanes (e.g., 20% to 50%) to isolate the pure 3-(2-
Hydroxyethoxy)phenol.

Analytical Validation and Quality Control
Ensuring the identity and purity of the synthesized compound is a critical, self-validating step. A

combination of chromatographic and spectroscopic techniques should be employed.

High-Performance Liquid Chromatography (HPLC)
HPLC is an excellent method for determining the purity of the final product.[7]

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile in water (both with 0.1% formic acid).
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Flow Rate: 1.0 mL/min.

Detection: UV detection at 210 nm and 246 nm.[7]

Expected Outcome: A single major peak corresponding to the product, with purity typically

>98%.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the compound. Using electrospray

ionization (ESI), the expected ions would be:

[M+H]⁺: m/z 155.0703

[M+Na]⁺: m/z 177.0522

[M-H]⁻: m/z 153.0557[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides definitive structural confirmation by mapping the hydrogen (¹H) and carbon (¹³C)

atoms in the molecule. The expected spectra would show characteristic peaks for the aromatic

protons, the methylene protons of the ethoxy chain, and the distinct carbon environments.
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Caption: Workflow for synthesis, purification, and analytical validation.

Applications in Research and Drug Development
Phenolic compounds are a cornerstone of medicinal chemistry due to their wide range of

biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[8][9]

3-(2-Hydroxyethoxy)phenol, with its dual functional handles, presents several opportunities in

drug discovery and materials science.
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Scaffold for Drug Discovery: The phenolic hydroxyl group can be a key pharmacophoric

feature for interacting with biological targets or can be further functionalized. The primary

alcohol offers a site for attaching linkers, solubilizing groups, or other pharmacophores to

build more complex molecules. The m-aryloxy phenol core is found in compounds developed

as pharmacological tools and potential clinical candidates for various conditions.[10]

Intermediate in Chemical Synthesis: It serves as a versatile intermediate. For instance, the

phenolic group can be used in reactions like the synthesis of aryl ethers or esters, while the

primary alcohol can be oxidized to an aldehyde or carboxylic acid, or converted to other

functional groups.[11]

Antioxidant Properties: Like many phenols, it is expected to exhibit antioxidant activity by

scavenging free radicals. This property is relevant for developing treatments for conditions

associated with oxidative stress.[9]

Material Science: The presence of two hydroxyl groups allows it to act as a monomer or

cross-linking agent in the synthesis of polyesters, polyethers, and resins.[5]

Safety and Handling
Based on safety data for related phenolic compounds, 3-(2-Hydroxyethoxy)phenol should be

handled with appropriate care.

GHS Hazard Classification: While specific data for the 3-isomer is limited, related isomers

are classified as causing skin irritation, serious eye irritation, and potential respiratory

irritation.[12][13] More hazardous phenols can be toxic if swallowed, in contact with skin, or if

inhaled.

Handling Precautions: Use only in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.[14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.
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Conclusion
3-(2-Hydroxyethoxy)phenol is a valuable chemical entity defined by its unique molecular

identifiers: SMILES C1=CC(=CC(=C1)OCCO)O and InChIKey KKOWMCYVIXBCGE-

UHFFFAOYSA-N. These identifiers are fundamental tools in the digital age of chemistry,

enabling precise communication and data mining. This guide has provided a comprehensive

overview of its chemical identity, properties, a robust protocol for its synthesis, and methods for

its analytical validation. Its structural features—a reactive phenol and a versatile primary

alcohol—make it a promising scaffold for applications in drug discovery, chemical synthesis,

and material science. Adherence to proper safety protocols is essential when handling this and

related compounds. This document serves as a foundational resource for scientists and

researchers looking to leverage the potential of 3-(2-Hydroxyethoxy)phenol in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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